Cas no 62673-31-8 (Benzylzinc bromide, 0.50 M in THF)

• Product Name: Benzylzinc bromide, 0.50 M in THF
• CAS No: 62673-31-8
• MF: C₇H₇BrZn
• MW: 236.443477869034
• MDL: MFCD00671803
• CID: 957156
• PubChem ID: 24873123
• Update Time: 2025-08-03

Benzylzinc bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• benzylzinc bromide
• 497517_ALDRICH
• benzylic zinc bromide
• Benzylzinc bromide 0.5 M in Tetrahydrofuran
• Benzylzinc bromide solution
• Benzylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• benzylzinc(II) bromide
• MFCD00671803
• Benzylzinc bromide, 0.50 M in THF
• bromozinc(1+);methanidylbenzene
• 62673-31-8
• Benzylzinc bromide, 0.5M in THF, packaged under Argon in resealable ChemSeal bottles
• AKOS016017868
• SCHEMBL17596168

• MDL： MFCD00671803
• Inchi： 1S/C7H7.BrH.Zn/c1-7-5-3-2-4-6-7;;/h2-6H,1H2;1H;/q-1;;+2/p-1
• InChI Key： WRSWIWOVJBYZAW-UHFFFAOYSA-M
• SMILES： Br[Zn+].C1(C=CC=CC=1)[CH2-]

Computed Properties

• Exact Mass: 233.90221
• Monoisotopic Mass: 233.90225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 50.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.978 g/mL at 25 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: Reacts with water.
• PSA: 0
• Sensitiveness: Air Sensitive
• Color/Form: 0.5 M in THF
• Solubility: Not available

Benzylzinc bromide, 0.50 M in THF Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• HazardClass：4.3
• Storage Condition：2-8°C
• Risk Phrases：11-14-19-34

Additional information on Benzylzinc bromide, 0.50 M in THF

Benzylzinc bromide, 0.50 M in THF: Applications and Recent Advancements in Chemical Biology

Benzylzinc bromide, with the CAS number 62673-31-8, is a versatile organometallic compound widely utilized in synthetic chemistry and pharmaceutical research. This organozinc reagent, specifically formulated as a 0.50 M solution in tetrahydrofuran (THF), plays a crucial role in cross-coupling reactions, particularly in the synthesis of complex organic molecules. Its unique reactivity and stability make it an indispensable tool for researchers exploring novel drug candidates and biochemical pathways.

The< strong>Benzylzinc bromide solution in THF is particularly valued for its ability to facilitate the formation of carbon-carbon bonds through the Grignard-type reaction mechanism. This property is harnessed in various applications, including the synthesis of biologically active compounds and the development of novel materials. The use of tetrahydrofuran as a solvent enhances the reactivity of the compound by providing a stable environment that minimizes side reactions.

In recent years, significant advancements have been made in the application of< strong>Benzylzinc bromide in pharmaceutical research. One notable area is its use in the synthesis of protease inhibitors, which are critical for treating various diseases, including HIV and cancer. The compound's ability to introduce benzyl groups efficiently has enabled the creation of more potent and selective inhibitors. For instance, studies have demonstrated its effectiveness in generating novel protease inhibitors with improved pharmacokinetic properties.

Another emerging field where< strong>Benzylzinc bromide has shown promise is in the development of antiviral drugs. Researchers have leveraged its reactivity to synthesize complex viral protease inhibitors, which are essential for combating viral infections. The compound's role in constructing intricate molecular architectures has been instrumental in designing drugs that target specific viral enzymes, thereby enhancing therapeutic efficacy.

The< strong>Benzylzinc bromide, 0.50 M in THF solution, is also utilized in material science, particularly in the synthesis of polymers and coatings. Its ability to facilitate cross-coupling reactions has enabled the creation of novel polymers with enhanced mechanical and thermal properties. These advancements are particularly relevant for developing next-generation materials used in electronics, aerospace, and automotive industries.

Recent research has also explored the use of< strong>Benzylzinc bromide in catalytic processes. Its role as a catalyst or co-catalyst in various organic transformations has been extensively studied. For example, it has been employed in asymmetric synthesis to achieve high enantioselectivity, which is crucial for producing chiral drugs with specific biological activities. The compound's ability to mediate enantioselective reactions has opened new avenues for drug development.

The stability and reactivity of< strong>Benzylzinc bromide make it an ideal candidate for large-scale synthesis and industrial applications. Its compatibility with THF as a solvent ensures that it remains stable during storage and transportation, making it a reliable choice for both academic and industrial settings. Furthermore, its role in facilitating efficient synthetic routes has contributed to reducing waste and improving overall yields, aligning with green chemistry principles.

In conclusion, Benzylzinc bromide, CAS number62673-31-8, is a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical research, and material science. Its unique properties have enabled significant advancements in drug development, catalysis, and polymer synthesis. As research continues to uncover new applications for this organometallic reagent, its importance is only expected to grow further.